2-(1,3-Benzodioxol-5-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one

• Molecular Formula: C17H10N2O3S
• Molecular Weight: 322.3 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C17H10N2O3S/c20-16-15(8-10-5-6-13-14(7-10)22-9-21-13)23-17-18-11-3-1-2-4-12(11)19(16)17/h1-8H,9H2
• InChI Key: CBCVJBUBLCIPBB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3

Description

The compound 2-(1,3-Benzodioxol-5-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one belongs to the thiazolo[3,2-a]benzimidazole class, characterized by a fused bicyclic core comprising thiazole and benzimidazole rings. These derivatives are synthesized via condensation reactions between benzimidazole-2-thiones and substituted aldehydes under acidic conditions . The compound exhibits structural similarities to other thiazolo[3,2-a]benzimidazole derivatives, which are known for diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects .

Biological Activity

The compound 2-(1,3-benzodioxol-5-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one is a member of the thiazolo-benzimidazole family, which has garnered attention for its diverse biological activities. This article delves into its biological properties, including anticancer, antimicrobial, and enzyme inhibition activities, supported by data tables and case studies.

Chemical Structure and Properties

The compound's structure features a unique combination of a benzodioxole moiety and a thiazolo-benzimidazole core. This structural uniqueness is believed to contribute to its pharmacological properties.

Property	Value
Molecular Formula	C₁₉H₁₅N₃O₄S
Molecular Weight	373.40 g/mol
IUPAC Name	2-(1,3-benzodioxol-5-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one
CAS Number	5760168

Anticancer Activity

Research indicates that thiazolo-benzimidazole derivatives exhibit significant anticancer properties. In vitro studies have shown that these compounds can inhibit cell proliferation in various cancer cell lines. For instance:

• Cell Lines Tested : HeLa (cervical cancer), MCF-7 (breast cancer), and A549 (lung cancer).
• Mechanism of Action : The compound acts by inducing apoptosis and inhibiting cell cycle progression.

Case Study : A study demonstrated that treatment with the compound resulted in a dose-dependent reduction in cell viability across the tested cancer cell lines. The IC50 values ranged from 10 to 20 µM, indicating potent activity.

Antimicrobial Activity

The antimicrobial efficacy of the compound has been evaluated against various bacterial strains. The results are summarized in the following table:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings suggest that the compound possesses moderate antibacterial activity, making it a candidate for further development as an antimicrobial agent.

Enzyme Inhibition

The compound has also been tested for its inhibitory effects on key enzymes involved in metabolic processes:

• Tyrosinase Inhibition : The compound demonstrated significant inhibition of mushroom tyrosinase, with an IC50 value of approximately 15 µM. This suggests potential applications in skin whitening products.
• CDC25 Phosphatase Inhibition : Another study highlighted its role as a CDC25 phosphatase inhibitor. The compound exhibited an IC50 value of 13 µM against CDC25B, which is significant as CDC25 is often overexpressed in cancers.

Research Findings

A comprehensive review of literature reveals that compounds similar to 2-(1,3-benzodioxol-5-ylmethylidene)-[1,3]thiazolo[3,2-a]benzimidazol-1-one have shown promising results in various biological assays:

• Antitumor Activity : Compounds with similar structures have been noted for their ability to inhibit tumor growth through various mechanisms including apoptosis induction and cell cycle arrest.
• Antimicrobial Efficacy : Research indicates that modifications to the thiazolo-benzimidazole structure can enhance antibacterial properties against both Gram-positive and Gram-negative bacteria.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Structural and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	LogP*
Target Compound	C₁₇H₁₁N₂O₃S	323.35	1,3-Benzodioxol-5-ylmethylidene	~3.2 (est.)
(2Z)-2-[4-(Allyloxy)-3-methoxybenzylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one	C₂₀H₁₆N₂O₃S	364.42	Allyloxy, methoxy	3.8
2-((3-Chlorophenyl)methylene)thiazolo[3,2-a]benzimidazol-3(2H)-one	C₁₆H₉ClN₂OS	312.78	3-Chlorophenyl	4.1
1-(3-Methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)ethanone	C₁₂H₁₀N₂OS	230.29	Methyl, acetyl	2.5

*LogP values estimated based on substituent contributions.

• Target Compound : The 1,3-benzodioxole group enhances electron density and may improve metabolic stability compared to simpler aryl groups. Its molecular weight (323.35 g/mol) is intermediate, balancing solubility and membrane permeability .
• Chlorophenyl Analog : The electron-withdrawing chlorine atom increases LogP (4.1) and may enhance antimicrobial activity due to halogen-mediated interactions .
• Methyl/Acetyl Derivative : Lower molecular weight (230.29 g/mol) and LogP (2.5) suggest better solubility but possibly reduced potency .